Cas no 1805874-31-0 (Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate
• CAS No: 1805874-31-0
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4949586
• Update Time: 2025-06-25

Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate

• Inchi： 1S/C12H14Br2O2/c1-16-12(15)11-5-4-9(3-2-6-13)7-10(11)8-14/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： AXEXVKWVQXSCAW-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OC)=C(CBr)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate

Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate (CAS No. 1805874-31-0): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate, identified by its CAS number 1805874-31-0, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its brominated aromatic structure, serves as a crucial intermediate in the synthesis of various pharmacologically active agents. Its unique chemical properties make it particularly valuable for the development of novel therapeutic compounds targeting a range of diseases.

The structural framework of Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate consists of a benzoate core substituted with two bromine atoms at specific positions. The presence of these bromine atoms enhances its reactivity, making it an excellent candidate for further functionalization. This reactivity is harnessed in synthetic pathways to introduce additional functional groups, thereby tailoring the molecule for specific biological activities.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate protein-protein interactions (PPIs). Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate has emerged as a key building block in the synthesis of such inhibitors. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allows for the efficient introduction of aryl or heteroaryl groups. These modifications are critical for optimizing binding affinity and selectivity against target proteins.

One of the most compelling applications of Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate is in the field of oncology. Researchers have leveraged its structural features to design molecules that inhibit kinases and other enzymes involved in cancer progression. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are often overexpressed in tumor cells. The bromine atoms facilitate further derivatization, enabling the creation of highly specific inhibitors with improved pharmacokinetic profiles.

The benzoate moiety in Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate also contributes to its versatility. Benzoate derivatives are well-documented for their biological activity across various therapeutic areas, including anti-inflammatory and antimicrobial applications. By incorporating this scaffold into drug candidates, researchers can capitalize on its established pharmacological properties while introducing novel modifications to enhance efficacy and reduce side effects.

Recent advances in computational chemistry have further enhanced the utility of Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate. Molecular modeling studies have identified optimal substitution patterns that maximize binding affinity to target proteins. These insights have guided the synthesis of novel analogs with improved potency and selectivity. Additionally, virtual screening techniques have been employed to rapidly identify promising derivatives from large libraries of compounds.

The synthesis of Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate itself is a testament to the ingenuity of modern synthetic organic chemistry. The process typically involves multi-step reactions starting from commercially available precursors. Key steps include bromination at specific positions on the benzene ring followed by esterification to introduce the methyl group at the desired location. The use of palladium catalysts in cross-coupling reactions ensures high yields and purity, making it suitable for industrial-scale production.

In conclusion, Methyl 2-(bromomethyl)-4-(3-bromopropyl)benzoate (CAS No. 1805874-31-0) is a versatile and highly valuable intermediate in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for the synthesis of novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in the development of next-generation drugs.